Ethyl 3-((1,3-dioxolan-2-yl)methoxy)benzoate

• IUPAC Name: ethyl 3-(1,3-dioxolan-2-ylmethoxy)benzoate
• InChI: InChI=1S/C13H16O5/c1-2-15-13(14)10-4-3-5-11(8-10)18-9-12-16-6-7-17-12/h3-5,8,12H,2,6-7,9H2,1H3
• InChI Key: WHUHWYZQAUTDRM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=CC=C1)OCC2OCCO2
• Molecular Formula: C13H16O5
• DSSTOX Substance ID: DTXSID10592244
• Molecular Weight: 252.26 g/mol
• CAS RN: 850348-88-8

Description

Ethyl 3-((1,3-dioxolan-2-yl)methoxy)benzoate is a chemical compound with the molecular formula C13H16O5. It has a molecular weight of 252.26 g/mol.

Molecular Structure Analysis

The molecular structure of Ethyl 3-((1,3-dioxolan-2-yl)methoxy)benzoate consists of a benzoate group attached to an ethyl group via a methoxy bridge that is connected to a 1,3-dioxolane ring.

Physical And Chemical Properties Analysis

Ethyl 3-((1,3-dioxolan-2-yl)methoxy)benzoate is a liquid at room temperature. It has a predicted melting point of 99.88°C and a predicted boiling point of approximately 366.2°C at 760 mmHg. The density is predicted to be approximately 1.2 g/cm³.

Scientific Research Applications

• Molecular Formula : C13H16O5
• Molecular Weight : 252.26
• Physical State : Liquid
• Melting Point : 99.88° C (Predicted)
• Boiling Point : 366.2° C at 760 mmHg (Predicted)
• Density : 1.2 g/cm 3 (Predicted)
• Refractive Index : n 20D 1.51 (Predicted)

It’s mentioned that this compound is a product for proteomics research, which suggests it might be used in the study of proteins, but the specific applications aren’t detailed.

Synthesis routes and methods

Procedure details

2-Bromomethyl-1,3-dioxolane (8.3 ml, 80 mmol), ethyl-3-hydroxy-benzoate (3.32 g, 20 mmol), potassium carbonate (5.53 g, 40 mmol) and sodium iodide (1.2 g, 8 mmol) were heated at 120° C. in DMF (8 ml) for 17 hrs. The reaction was cooled to room temperature and all the solvents were evaporated under reduced pressure. The residues were partitioned between DCM (250 ml) and water (250 ml). The DCM layer was separated and the aqueous layer was back-extracted with DCM (2×100 ml). All the DCM extracts were combined, dried over MgSO4 and evaporated under reduced pressure. The residue was purified by column chromatography (4×25 cm). The product was eluted with 20% petroleum ether (60-80° C.) in DCM and the title compound was obtained as a slightly brown oil (4.63 g, 91.8%). APCI-MS, m/z 252.95 (M+1).